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Compound of Interest

Compound Name: 9,10-Dimethoxycanthin-6-one

Cat. No.: B1631381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known biological activities of the

alkaloid compound 9,10-Dimethoxycanthin-6-one. It includes quantitative data, detailed

experimental methodologies for key assays, and visualizations of relevant signaling pathways

and workflows to support further research and development.

Anti-inflammatory Activity
9,10-Dimethoxycanthin-6-one has demonstrated notable anti-inflammatory properties,

primarily through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1]

NF-κB is a critical transcription factor that regulates the expression of numerous pro-

inflammatory genes, making its inhibition a key strategy for controlling inflammation.

Quantitative Data: NF-κB Inhibition
The inhibitory effect of 9,10-Dimethoxycanthin-6-one on the NF-κB pathway has been

quantified as follows:

Compound
Target
Pathway

Assay Type IC50 Value Cell Line Reference

9,10-

Dimethoxyca

nthin-6-one

NF-κB
Reporter

Assay
19.5 µM Not Specified [1]
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Signaling Pathway: NF-κB Inhibition
The diagram below illustrates the canonical NF-κB signaling cascade and highlights the

inhibitory action of 9,10-Dimethoxycanthin-6-one. In this pathway, inflammatory stimuli like

TNF-α or LPS typically lead to the phosphorylation and subsequent degradation of IκBα,

freeing NF-κB (p65/p50 heterodimer) to translocate to the nucleus and activate the

transcription of pro-inflammatory genes. 9,10-Dimethoxycanthin-6-one interferes with this

process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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